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Compound of Interest

Compound Name: 3-Methyladipic acid

Cat. No.: B3434890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyladipic acid (3-MAA) is a dicarboxylic acid that can be found in human urine and

plasma. Its quantification is of significant interest in clinical research, particularly in the study of

certain metabolic disorders. Accurate and reliable measurement of 3-MAA is crucial for

understanding its physiological and pathological roles. This document provides detailed

protocols for the sample preparation of 3-MAA from biological matrices for analysis by Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Data Presentation
The following table summarizes typical performance data for the analytical methods described.

Please note that these values are illustrative and may vary depending on the specific

instrumentation and laboratory conditions.
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Parameter GC-MS Method LC-MS/MS Method

Matrix Urine, Plasma Urine, Plasma, Serum

Extraction Technique

Liquid-Liquid Extraction (LLE)

or Solid-Phase Extraction

(SPE)

Protein Precipitation or LLE

Derivatization Silylation (e.g., with BSTFA)
Often not required, but can be

used (e.g., with 3-NPH)

Recovery > 85% > 90%

Limit of Detection (LOD) 0.1 - 1 µM 0.01 - 0.1 µM

Limit of Quantification (LOQ) 0.5 - 5 µM 0.05 - 0.5 µM

Linearity (R²) > 0.99 > 0.99

Experimental Workflow
The general workflow for the analysis of 3-Methyladipic acid from biological samples is

depicted below.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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